Cas no 1360902-02-8 (methyl 5-methyl-1H-indole-4-carboxylate)

• Product Name: methyl 5-methyl-1H-indole-4-carboxylate
• CAS No: 1360902-02-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4590596
• Update Time: 2025-06-12

methyl 5-methyl-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-carboxylic acid, 5-Methyl-, Methyl ester
• Methyl 5-methyl-1H-indole-4-carboxylate
• methyl 5-methyl-1H-indole-4-carboxylate

• Inchi： 1S/C11H11NO2/c1-7-3-4-9-8(5-6-12-9)10(7)11(13)14-2/h3-6,12H,1-2H3
• InChI Key： FYDCGEJGFYPSPA-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(OC)=O)=C(C)C=C2)C=C1

Additional information on methyl 5-methyl-1H-indole-4-carboxylate

Recent Advances in the Study of Methyl 5-Methyl-1H-Indole-4-Carboxylate (CAS: 1360902-02-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-methyl-1H-indole-4-carboxylate (CAS: 1360902-02-8) is a structurally significant indole derivative that has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the context of anticancer, antimicrobial, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging therapeutic applications.

One of the most notable advancements in the study of methyl 5-methyl-1H-indole-4-carboxylate is its role as a precursor in the synthesis of novel indole-based scaffolds. Researchers have successfully utilized this compound to develop a series of derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the indole core, facilitated by methyl 5-methyl-1H-indole-4-carboxylate, led to the discovery of potent kinase inhibitors with promising antitumor activity. The study emphasized the compound's ability to serve as a versatile building block for structure-activity relationship (SAR) studies.

In addition to its synthetic utility, methyl 5-methyl-1H-indole-4-carboxylate has been investigated for its direct biological effects. Recent in vitro and in vivo studies have revealed its potential as an anti-inflammatory agent, with mechanisms involving the modulation of key signaling pathways such as NF-κB and MAPK. A 2024 preprint on bioRxiv reported that this compound exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential for treating chronic inflammatory diseases. These findings underscore the dual role of methyl 5-methyl-1H-indole-4-carboxylate as both a synthetic intermediate and a bioactive molecule.

The pharmacokinetic and safety profiles of methyl 5-methyl-1H-indole-4-carboxylate have also been a focus of recent research. Preliminary toxicology studies indicate that the compound exhibits favorable bioavailability and low cytotoxicity, making it a viable candidate for further drug development. However, researchers caution that additional preclinical studies are needed to fully assess its long-term safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

Looking ahead, the exploration of methyl 5-methyl-1H-indole-4-carboxylate is expected to expand into new therapeutic areas, including neurodegenerative diseases and metabolic disorders. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for medicinal chemists and pharmacologists. Future research will likely focus on optimizing its derivatives for specific targets and advancing them through the drug development pipeline. As the field progresses, methyl 5-methyl-1H-indole-4-carboxylate may emerge as a cornerstone in the design of next-generation therapeutics.